Cas no 2758930-97-9 (INDEX NAME NOT YET ASSIGNED)
INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties
Names and Identifiers
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- INDEX NAME NOT YET ASSIGNED
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- Inchi: 1S/C33H30O6/c1-4-25-28(19-7-13-22(14-8-19)31(34)35)26(5-2)30(21-11-17-24(18-12-21)33(38)39)27(6-3)29(25)20-9-15-23(16-10-20)32(36)37/h7-18H,4-6H2,1-3H3,(H,34,35)(H,36,37)(H,38,39)
- InChI Key: AAJZYSSISDUBAM-UHFFFAOYSA-N
- SMILES: C(C1C(C2C=CC(=CC=2)C(=O)O)=C(C(C2C=CC(=CC=2)C(=O)O)=C(C=1C1C=CC(=CC=1)C(=O)O)CC)CC)C
Experimental Properties
- Density: 1.240±0.06 g/cm3(Predicted)
- Boiling Point: 748.2±60.0 °C(Predicted)
- pka: 3.47±0.10(Predicted)
INDEX NAME NOT YET ASSIGNED Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI KAI SHU HUA XUE Technology Co., Ltd. | ML3809779-100mg |
5'-(4-carboxyphenyl)-2',4',6'-triethyl-[1,1':3',1''-terphenyl]-4,4''-dicarboxylic acid |
2758930-97-9 | 95% | 100mg |
¥850 | 2023-11-08 | |
| Ambeed | A1489870-100mg |
5'-(4-Carboxyphenyl)-2',4',6'-triethyl-[1,1':3',1''-terphenyl]-4,4''-dicarboxylic acid |
2758930-97-9 | 95% | 100mg |
$189.0 | 2025-03-05 | |
| Ambeed | A1489870-250mg |
5'-(4-Carboxyphenyl)-2',4',6'-triethyl-[1,1':3',1''-terphenyl]-4,4''-dicarboxylic acid |
2758930-97-9 | 95% | 250mg |
$321.0 | 2025-03-05 | |
| Ambeed | A1489870-1g |
5'-(4-Carboxyphenyl)-2',4',6'-triethyl-[1,1':3',1''-terphenyl]-4,4''-dicarboxylic acid |
2758930-97-9 | 95% | 1g |
$867.0 | 2025-03-05 |
INDEX NAME NOT YET ASSIGNED Related Literature
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on INDEX NAME NOT YET ASSIGNED
Research Brief on Compound 2758930-97-9 and INDEX NAME NOT YET ASSIGNED
Recent advancements in chemical biology and pharmaceutical research have highlighted the potential of novel compounds, particularly those with unique molecular structures and mechanisms of action. Among these, the compound with the CAS number 2758930-97-9, currently referred to as INDEX NAME NOT YET ASSIGNED, has emerged as a promising candidate for further investigation. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activity, and potential therapeutic applications.
The compound 2758930-97-9 belongs to a class of small molecules that exhibit significant interactions with specific biological targets. Preliminary studies suggest that it may modulate key signaling pathways involved in disease progression, making it a potential candidate for drug development. The exact structure and mechanism of action of INDEX NAME NOT YET ASSIGNED are still under investigation, but early data indicate high selectivity and potency in vitro.
Research methodologies employed in studying 2758930-97-9 include high-throughput screening, molecular docking simulations, and in vitro assays to evaluate its binding affinity and efficacy. Recent results have shown that the compound demonstrates promising activity against certain disease models, with minimal off-target effects. These findings underscore its potential as a lead compound for further optimization and preclinical development.
Despite the encouraging results, several challenges remain. The pharmacokinetic properties of 2758930-97-9, such as bioavailability and metabolic stability, require further characterization. Additionally, the lack of an assigned index name reflects the early stage of its development, highlighting the need for more comprehensive studies to validate its therapeutic potential.
In conclusion, the compound 2758930-97-9, currently known as INDEX NAME NOT YET ASSIGNED, represents a promising avenue for research in chemical biology and drug discovery. Its unique properties and preliminary efficacy data warrant further investigation to fully elucidate its therapeutic potential. Future studies should focus on optimizing its chemical structure, evaluating in vivo efficacy, and addressing any potential safety concerns.
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